Cas no 80447-56-9 ((11beta)-11,21-bis(acetyloxy)-3,20-dioxopregna-1,4-dien-17-yl pentanoate)

• Product Name: (11beta)-11,21-bis(acetyloxy)-3,20-dioxopregna-1,4-dien-17-yl pentanoate
• CAS No: 80447-56-9
• MF: C₃₀H₄₀O₈
• MW: 528.633810043335
• CID: 1801121
• PubChem ID: 3062244
• Update Time: 2025-04-21

(11beta)-11,21-bis(acetyloxy)-3,20-dioxopregna-1,4-dien-17-yl pentanoate Chemical and Physical Properties

Names and Identifiers

• (11beta)-11,21-bis(acetyloxy)-3,20-dioxopregna-1,4-dien-17-yl pentanoate
• [(8S,9S,10R,11S,13S,14S,17R)-11-acetyloxy-17-(2-acetyloxyacetyl)-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] pentanoate
• 80447-56-9
• 11,21-Bis(acetyloxy)-11-hydroxy-1,7-((1-oxopentyl)oxy)pregna-1,4-diene-3,20-dione
• Prednisolone 17-valerate 11,21-diacetate
• Pregna-1,4-diene-3,20-dione, 11,21-bis(acetyloxy)-11-hydroxy-1,7-((1-oxopentyl)oxy)-
• Prednisolone 11,21-Diacetate-17-Valerate
• DTXSID101001246
• 11-Acetyl PVA
• 11,21-Bis(acetyloxy)-3,20-dioxopregna-1,4-dien-17-yl pentanoate

• Inchi： 1S/C30H40O8/c1-6-7-8-26(35)38-30(25(34)17-36-18(2)31)14-12-23-22-10-9-20-15-21(33)11-13-28(20,4)27(22)24(37-19(3)32)16-29(23,30)5/h11,13,15,22-24,27H,6-10,12,14,16-17H2,1-5H3/t22-,23-,24-,27+,28-,29-,30-/m0/s1
• InChI Key： NZDUGVXSNKOUMV-WXWSXMEKSA-N
• SMILES： O(C(CCCC)=O)[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)OC(C)=O)=O

Computed Properties

• Exact Mass: 528.27231823g/mol
• Monoisotopic Mass: 528.27231823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 113Ų